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Compound of Interest

Compound Name: Fenirofibrate

Cat. No.: B1672508 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of fenofibrate, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring personnel safety, environmental

protection, and regulatory compliance.

Immediate Safety and Handling Precautions
Fenofibrate, while a common therapeutic agent, requires careful handling in a laboratory

environment. It is classified as hazardous, with potential for long-term harmful effects on

aquatic life and may cause organ damage through prolonged exposure.[1][2][3] It is a

combustible solid that can form explosive dust mixtures in the air.[2][4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat. When handling powders, a dust respirator is recommended

to avoid inhalation.

Avoid Dust Generation: Use handling procedures that minimize the creation of airborne dust.

Spill Management: In case of a minor spill, use dry clean-up methods such as vacuuming

with a HEPA-filtered vacuum or gently sweeping. Dampen with water to prevent dusting

before sweeping. Collect the material into a suitable, sealed container for disposal.

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.
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**Step-by-Step Disposal Protocol for Fenofibrate
Waste
Disposal of fenofibrate and materials contaminated with it must comply with federal, state, and

local regulations, such as those established by the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA). Never dispose of fenofibrate

down the drain or in the regular trash.

Waste Identification and Segregation:

Identify all waste streams containing fenofibrate. This includes:

Expired or unused pure fenofibrate.

Contaminated lab consumables (e.g., weigh boats, pipette tips, vials).

Contaminated PPE.

Solutions containing fenofibrate.

Spill clean-up materials.

Segregate fenofibrate waste from other chemical waste streams at the point of generation

to prevent incompatible mixtures.

Waste Collection and Containment:

Solid Waste: Collect solid fenofibrate waste (powder, contaminated items) in a designated,

robust, and sealable hazardous waste container. The container must be clearly labeled.

Liquid Waste: Collect liquid waste containing fenofibrate in a separate, leak-proof, and

chemically compatible container.

Labeling: Label the waste container with "Hazardous Waste," the full chemical name

"Fenofibrate," and any other identifiers required by your institution's Environmental Health

and Safety (EHS) department.
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Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is secure and away from incompatible materials.

Keep the container closed except when adding waste.

Disposal Request and Pickup:

Once the container is full or has reached the storage time limit set by your institution,

arrange for disposal through your organization's EHS department or a certified hazardous

waste contractor.

Do not attempt to treat or neutralize the chemical waste unless you are following a

specifically approved and documented laboratory procedure.

Empty Container Disposal:

A container that held pure fenofibrate must be managed as hazardous waste unless

properly decontaminated.

For containers of toxic chemicals, the first one to three rinses must be collected and

disposed of as hazardous waste. The rinsed container can then be disposed of according

to institutional policy, which may involve puncturing to prevent reuse.

Data Presentation: Fenofibrate Properties and
Hazards
The following table summarizes key quantitative and qualitative data for fenofibrate.
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Property Data Reference(s)

Chemical Formula C₂₀H₂₁ClO₄

Molecular Weight 360.8 g/mol

Appearance
White to off-white crystalline

powder

Solubility

Sparingly soluble in water

(0.25 g/L at 25°C); Soluble in

organic solvents like DMSO

and ethanol.

GHS Hazard Statements

H373: May cause damage to

organs (liver) through

prolonged or repeated

exposure. H413: May cause

long lasting harmful effects to

aquatic life.

Primary Hazards

Combustible dust (can form

explosive mixtures with air).

Environmental contaminant.

Chemical Incompatibilities
Strong acids, strong bases,

strong oxidizing agents.

Mandatory Visualization: Disposal Decision
Workflow
The following diagram illustrates the decision-making process for the proper disposal of

fenofibrate waste generated in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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